Cas no 1804771-69-4 (4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid)

• Product Name: 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid
• CAS No: 1804771-69-4
• MF: C₈H₆F₃NO₅
• MW: 253.13215303421
• CID: 4830601
• Update Time: 2025-10-23

4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

• Inchi： 1S/C8H6F3NO5/c1-16-5-4(13)2-3(7(14)15)12-6(5)17-8(9,10)11/h2H,1H3,(H,12,13)(H,14,15)
• InChI Key： AQBHUJZTRCVDDX-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C(C=C(C(=O)O)N1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 423
• XLogP3: 1.4
• Topological Polar Surface Area: 84.9

Additional information on 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid

Comprehensive Overview of 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804771-69-4)

4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS No. 1804771-69-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of pyridine carboxylic acids, which are widely recognized for their versatility in drug design and synthesis. The presence of hydroxy, methoxy, and trifluoromethoxy functional groups in its structure makes it a valuable intermediate for developing bioactive molecules. Researchers are particularly interested in its potential applications in medicinal chemistry and crop protection, aligning with current trends in sustainable agriculture and precision medicine.

The compound's CAS number 1804771-69-4 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents. Its molecular formula and weight are critical for analytical chemistry applications, such as HPLC and mass spectrometry. Recent studies highlight its role in synthesizing heterocyclic compounds, a hot topic in drug discovery forums and AI-driven molecular design platforms. Users frequently search for "pyridine derivatives in drug development" or "trifluoromethoxy group applications," reflecting the growing demand for innovative chemical building blocks.

From a synthetic chemistry perspective, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid offers opportunities for structure-activity relationship (SAR) studies. Its electron-withdrawing trifluoromethoxy group enhances metabolic stability, a key consideration in pharmacokinetics. This aligns with industry searches for "improving drug half-life" and "bioisosteres in medicinal chemistry." The compound's solubility and crystallinity properties are also under investigation, addressing common queries about "formulation challenges of carboxylic acids."

In agrochemical contexts, this pyridine derivative is explored for its potential as a pesticide intermediate, coinciding with searches for "eco-friendly crop protection chemicals." The trifluoromethoxy moiety is known to enhance lipophilicity, a desirable trait for systemic plant uptake. Regulatory-compliant synthesis methods for CAS 1804771-69-4 are frequently discussed in green chemistry circles, matching trending topics like "solvent-free reactions" and "catalytic amination."

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy and X-ray crystallography, addressing the popular question "how to confirm pyridine derivative structures." Its thermal stability data (often searched as "pyridine carboxylic acid decomposition temperature") is crucial for process scale-up in industrial settings. The compound's pKa value also attracts attention from researchers studying "pH-dependent reactivity," a trending subtopic in mechanistic organic chemistry.

Recent patent analyses reveal growing interest in 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid for kinase inhibitor development, correlating with surges in "targeted cancer therapy" searches. Its metal-chelating properties (via the carboxylic acid and hydroxy groups) make it relevant to discussions about "transition metal catalysis" – a high-traffic subject in cross-coupling reaction research. The compound's regioselective functionalization potential answers frequent queries about "modifying pyridine cores."

Environmental fate studies of CAS 1804771-69-4 address the trending "biodegradability of fluorinated compounds" concern. Its photostability under UV light (a key parameter for formulation scientists) matches laboratory search trends for "accelerated stability testing." The compound's logP value is frequently referenced in QSAR modeling discussions, aligning with AI-driven drug design queries like "predicting compound bioavailability."

Supply chain aspects of this chemical intersect with searches for "high-purity pyridine suppliers" and "custom synthesis services." Its scalable production routes are analyzed in context of "continuous flow chemistry" advancements. The compound's compatibility with common protecting group strategies makes it valuable for multi-step synthesis, answering frequent "peptide coupling reagents" queries in organic chemistry forums.

In conclusion, 4-Hydroxy-3-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylic acid (CAS 1804771-69-4) represents a multifaceted research tool bridging pharmaceutical innovation and agrochemical development. Its structural features respond to contemporary challenges in drug delivery, selective pest control, and green synthesis, making it a compound of enduring scientific and industrial relevance.